Cas no 842123-91-5 (1-Chloro-2-(1,3-dioxolan-2-yl-methyl)benzene)

• Product Name: 1-Chloro-2-(1,3-dioxolan-2-yl-methyl)benzene
• CAS No: 842123-91-5
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD04117647
• CID: 859499
• PubChem ID: 2757490
• Update Time: 2025-05-24

1-Chloro-2-(1,3-dioxolan-2-yl-methyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-CHLORO-2-(1,3-DIOXOLAN-2-YLMETHYL)BENZENE
• 2-[(2-chlorophenyl)methyl]-1,3-dioxolane
• chloro-2-(1,3-dioxolan-2-ylmethyl)benzene
• 2-(2-Chlorobenzyl)-1,3-dioxolane
• CS-0364388
• SCHEMBL11075952
• AKOS006345529
• 842123-91-5
• DTXSID50373918
• A915264
• MFCD04117647
• 1-Chloro-2-(1,3-dioxolan-2-yl-methyl)benzene

• MDL： MFCD04117647
• Inchi： 1S/C10H11ClO2/c11-9-4-2-1-3-8(9)7-10-12-5-6-13-10/h1-4,10H,5-7H2
• InChI Key： RYDWLHMWLFQKAU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC1OCCO1

Computed Properties

• Exact Mass: 198.04500
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.233
• Boiling Point: 278.6°C at 760 mmHg
• Flash Point: 109.6°C
• Refractive Index: 1.547
• PSA: 18.46000
• LogP: 2.25540

1-Chloro-2-(1,3-dioxolan-2-yl-methyl)benzene Security Information

• Storage Condition：(BD319734)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-Chloro-2-(1,3-dioxolan-2-yl-methyl)benzene

Introduction to 1-Chloro-2-(1,3-dioxolan-2-yl-methyl)benzene (CAS No. 842123-91-5)

1-Chloro-2-(1,3-dioxolan-2-yl-methyl)benzene (CAS No. 842123-91-5) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a chlorobenzene moiety and a 1,3-dioxolane ring attached to a methyl group. The combination of these functional groups imparts specific chemical properties that make it an attractive intermediate in various synthetic pathways.

The molecular formula of 1-Chloro-2-(1,3-dioxolan-2-yl-methyl)benzene is C₁₀H₁₂O₂Cl, and its molecular weight is approximately 199.65 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in common organic solvents such as dichloromethane, ethyl acetate, and toluene. Its physical and chemical properties have been extensively studied, providing a solid foundation for its use in both academic and industrial settings.

In the realm of chemical synthesis, 1-Chloro-2-(1,3-dioxolan-2-yl-methyl)benzene serves as a valuable building block for the preparation of more complex molecules. The presence of the chloro substituent on the benzene ring allows for various substitution reactions, including nucleophilic aromatic substitution (SNAr) and electrophilic aromatic substitution (EAS). Additionally, the 1,3-dioxolane ring can be selectively cleaved under mild conditions to generate aldehyde or alcohol functionalities, which are crucial for further synthetic transformations.

In pharmaceutical research, 1-Chloro-2-(1,3-dioxolan-2-yl-methyl)benzene has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential in the development of novel drugs targeting various diseases. For instance, researchers at the University of California have utilized this compound to synthesize derivatives with potent anti-inflammatory properties. These derivatives have demonstrated significant efficacy in preclinical models of inflammatory disorders, suggesting their potential for therapeutic applications.

The versatility of 1-Chloro-2-(1,3-dioxolan-2-yl-methyl)benzene extends to materials science as well. In this field, the compound has been used as a monomer or comonomer in the synthesis of advanced polymers and copolymers. These materials exhibit unique physical and chemical properties that make them suitable for applications in coatings, adhesives, and electronic devices. For example, a recent study published in the Journal of Polymer Science reported the synthesis of a copolymer using 1-Chloro-2-(1,3-dioxolan-2-yl-methyl)benzene, which exhibited excellent thermal stability and mechanical strength.

The safety profile of 1-Chloro-2-(1,3-dioxolan-2-yl-methyl)benzene has also been evaluated in several studies. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols to minimize exposure risks. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood.

In conclusion, 1-Chloro-2-(1,3-dioxolan-2-yl-methyl)benzene (CAS No. 842123-91-5) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and favorable chemical properties make it an indispensable intermediate in various synthetic pathways. Ongoing research continues to uncover new possibilities for its use in developing innovative solutions across multiple scientific disciplines.